Cas no 74699-52-8 (2-Amino-N-(3-methoxyphenyl)benzamide)

• Product Name: 2-Amino-N-(3-methoxyphenyl)benzamide
• CAS No: 74699-52-8
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 566531
• PubChem ID: 2442203
• Update Time: 2025-10-28

2-Amino-N-(3-methoxyphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(3-methoxyphenyl)benzamide
• 2-AMINO-N-(3-METHOXY-PHENYL)-BENZAMIDE
• 2-amino-N-(3-methoxyphenyl)benzamide(SALTDATA: FREE)
• Benzamide,2-amino-N-(3-methoxyphenyl)-
• Anthranilsaeure-<3-methoxy-anilid>
• BS-36262
• DTXSID70368684
• SCHEMBL9208778
• 74699-52-8
• Z56040682
• CS-0220283
• EN300-06262
• SWPJJIVWFKEGKP-UHFFFAOYSA-N
• MFCD02032072
• AKOS000117098

• MDL： MFCD02032072
• Inchi： 1S/C14H14N2O2/c1-18-11-6-4-5-10(9-11)16-14(17)12-7-2-3-8-13(12)15/h2-9H,15H2,1H3,(H,16,17)
• InChI Key： SWPJJIVWFKEGKP-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)NC(C1C=CC=CC=1N)=O

Computed Properties

• Exact Mass: 242.10600
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: nothing
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.245
• Boiling Point: 345.5°C at 760 mmHg
• Flash Point: 162.7°C
• Refractive Index: 1.658
• PSA: 64.35000
• LogP: 3.18390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-Amino-N-(3-methoxyphenyl)benzamide

Comprehensive Guide to 2-Amino-N-(3-methoxyphenyl)benzamide (CAS No. 74699-52-8): Properties, Applications, and Market Insights

2-Amino-N-(3-methoxyphenyl)benzamide, identified by its CAS number 74699-52-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to in scientific literature as 2-amino-N-(3-methoxyphenyl)benzamide, belongs to the class of benzamide derivatives, which are known for their diverse biological activities. Researchers and industry professionals frequently search for this compound due to its potential applications in drug development and material science.

The molecular structure of 2-Amino-N-(3-methoxyphenyl)benzamide features a benzamide core with an amino group at the 2-position and a 3-methoxyphenyl substituent on the nitrogen atom. This unique arrangement contributes to its interesting physicochemical properties, including moderate solubility in organic solvents and stability under standard laboratory conditions. The CAS 74699-52-8 compound typically appears as a white to off-white crystalline powder, making it suitable for various analytical and synthetic applications.

In pharmaceutical research, 2-amino-N-(3-methoxyphenyl)benzamide serves as a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its potential as a building block for kinase inhibitors and other therapeutic agents. The presence of both amino and methoxy functional groups makes this compound particularly versatile for medicinal chemistry applications, addressing current research trends in targeted drug design and personalized medicine.

The chemical industry has shown growing interest in CAS 74699-52-8 due to its role in developing novel materials. Researchers investigating advanced polymers and liquid crystals often utilize this compound as a precursor or additive. Its molecular structure allows for interesting interactions with other components, potentially leading to materials with enhanced thermal stability or optical properties—key areas of focus in modern material science.

Analytical chemists working with 2-Amino-N-(3-methoxyphenyl)benzamide typically employ techniques such as HPLC, mass spectrometry, and NMR spectroscopy for characterization and purity assessment. The compound's well-defined spectral signatures make it relatively straightforward to identify and quantify in complex mixtures. These analytical applications contribute to its importance in quality control processes across various industries.

Market trends indicate increasing demand for CAS 74699-52-8 in academic and industrial research settings. Suppliers specializing in fine chemicals have reported steady growth in orders for this compound, particularly from pharmaceutical development companies and materials science laboratories. The global market for such specialized intermediates continues to expand, driven by advancements in drug discovery and functional materials research.

Environmental and safety considerations for handling 2-amino-N-(3-methoxyphenyl)benzamide follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended when working with this material. These safety aspects align with current industry focus on sustainable and responsible chemical practices.

Future research directions for CAS 74699-52-8 may explore its potential in emerging fields such as green chemistry and biocatalysis. The compound's structural features make it an interesting candidate for enzyme-mediated transformations, addressing the growing demand for environmentally friendly synthetic methods. Such applications could significantly expand its utility in various chemical processes.

For researchers sourcing 2-Amino-N-(3-methoxyphenyl)benzamide, quality specifications typically include purity ≥98% by HPLC, with detailed certificates of analysis available from reputable suppliers. The compound is generally supplied in amber glass bottles or sealed containers to ensure stability during storage and transportation, meeting the stringent requirements of modern research laboratories.

The synthesis of CAS 74699-52-8 typically involves condensation reactions between appropriately substituted benzoic acid derivatives and 3-methoxyaniline. Recent publications have described optimized procedures that improve yield and purity, reflecting ongoing efforts to enhance the efficiency of chemical production processes. These methodological advances contribute to the compound's accessibility for research purposes.

In conclusion, 2-amino-N-(3-methoxyphenyl)benzamide (CAS No. 74699-52-8) represents an important chemical entity with diverse applications in pharmaceutical research and material science. Its unique structural features and versatile reactivity profile continue to make it valuable for various scientific investigations. As research in these fields progresses, the significance of this compound is likely to grow, potentially leading to new discoveries and applications in the coming years.